2,4,6-trifluoro-3-hydroxybenzoic acid
Description
2,4,6-Trifluoro-3-hydroxybenzoic acid is an organic compound . It has a molecular formula of C7H3F3O3 .
Molecular Structure Analysis
The molecular structure of 2,4,6-trifluoro-3-hydroxybenzoic acid consists of a benzene ring with three fluorine atoms and a carboxyl group attached to it . The average mass of the molecule is 192.092 Da .Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been used in the preparation of new ligands for immobilization on supports .
Mode of Action
It’s known that similar compounds can react with hydrogen peroxide and 4-aminophenazone to produce a quinone-imine dye . This suggests that 2,4,6-trifluoro-3-hydroxybenzoic acid may also interact with its targets through a similar mechanism.
Biochemical Pathways
The compound’s potential to form a quinone-imine dye suggests it may influence pathways involving hydrogen peroxide and 4-aminophenazone .
Pharmacokinetics
The compound is known to be soluble in methanol , which could potentially influence its bioavailability.
Result of Action
The formation of a quinone-imine dye suggests potential roles in colorimetric assays or other applications where such dyes are useful .
Action Environment
It’s worth noting that the compound is recommended to be stored at room temperature in a cool and dark place , suggesting that light and temperature could potentially affect its stability.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,4,6-trifluoro-3-hydroxybenzoic acid involves the introduction of three fluorine atoms onto a benzene ring followed by the addition of a hydroxyl group at the 3-position. This can be achieved through a series of reactions starting with a commercially available starting material.", "Starting Materials": [ "Benzene", "Trifluoromethyl iodide", "Copper(I) iodide", "Sodium iodide", "Sodium hydroxide", "Carbon dioxide", "Hydrogen peroxide", "Sulfuric acid" ], "Reaction": [ "Step 1: Bromination of benzene using bromine and iron(III) bromide to yield 2,4,6-tribromobenzene", "Step 2: Conversion of 2,4,6-tribromobenzene to 2,4,6-trifluorobenzene using trifluoromethyl iodide, copper(I) iodide, and sodium iodide in DMF", "Step 3: Hydrolysis of 2,4,6-trifluorobenzene to 2,4,6-trifluorophenol using sodium hydroxide and water", "Step 4: Oxidation of 2,4,6-trifluorophenol to 2,4,6-trifluorocatechol using hydrogen peroxide and sulfuric acid", "Step 5: Esterification of 2,4,6-trifluorocatechol with methanol and sulfuric acid to yield methyl 2,4,6-trifluorocatechol-3-carboxylate", "Step 6: Hydrolysis of methyl 2,4,6-trifluorocatechol-3-carboxylate using sodium hydroxide and water to yield 2,4,6-trifluoro-3-hydroxybenzoic acid" ] } | |
CAS RN |
91659-63-1 |
Molecular Formula |
C7H3F3O3 |
Molecular Weight |
192.1 |
Purity |
95 |
Origin of Product |
United States |
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